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Compound of Interest

Compound Name: 3-Chloro-2-pentene

Cat. No.: B13791169

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloro-2-pentene, a

halogenated alkene of interest in synthetic organic chemistry. This document details its

chemical properties, stereoisomers, and experimental protocols for its synthesis, alongside a

summary of its spectroscopic data.

Chemical Identity and Physical Properties
3-Chloro-2-pentene (C₅H₉Cl) is a chlorinated hydrocarbon with a molecular weight of 104.58

g/mol .[1] It exists as two geometric isomers, (E)-3-chloro-2-pentene and (Z)-3-chloro-2-
pentene, which exhibit distinct physical properties and spectroscopic profiles. The CAS

Registry Number for the unspecified mixture is associated with the (Z)-isomer.[1]

Table 1: CAS Registry Numbers and Stereoisomers of 3-Chloro-2-pentene
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Isomer CAS Registry Number

(Z)-3-chloro-2-pentene 34238-52-3[1]

(E)-3-chloro-2-pentene 26423-61-0[2]

A summary of the available physical and chemical properties for the (Z)-isomer is presented

below. Data for the (E)-isomer is less readily available.

Table 2: Physicochemical Properties of (Z)-3-chloro-2-pentene

Property Value

Molecular Formula C₅H₉Cl

Molecular Weight 104.58 g/mol [1]

Boiling Point (estimated) 103.83 °C

Density (at 25°C) 0.906 g/mL

Refractive Index 1.4230

XLogP3 2.5

Synthesis of 3-Chloro-2-pentene
The primary route for the synthesis of 3-chloro-2-pentene involves the reaction of 3-

pentanone with a chlorinating agent. The stereochemical outcome of this reaction can be

influenced by the choice of reagents and reaction conditions.

Experimental Protocol for the Synthesis of (Z)-3-chloro-
2-pentene
A method for the stereoselective synthesis of (Z)-vinyl chlorides from ketones utilizes

bis(trichloromethyl) carbonate (trixphosgene) in the presence of a Lewis acid catalyst.[3]

Materials:
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3-pentanone

Bis(trichloromethyl) carbonate

Scandium (III) triflate (Sc(OTf)₃)

Dimethylformamide (DMF)

Benzoyl chloride

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 3-pentanone (1.0 mmol) in dichloromethane (5 mL) is added

bis(trichloromethyl) carbonate (0.4 mmol).

Scandium (III) triflate (0.05 mmol), DMF (0.1 mmol), and benzoyl chloride (0.1 mmol) are

subsequently added.

The reaction mixture is stirred at room temperature for 24 hours.

Upon completion, the reaction is quenched by the addition of saturated aqueous NaHCO₃

solution.

The aqueous layer is extracted with dichloromethane (3 x 10 mL).

The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered,

and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford (Z)-3-chloro-
2-pentene.
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Alternative Synthesis using Tungsten Hexachloride
An alternative method for the conversion of ketones to vinyl chlorides employs tungsten

hexachloride (WCl₆).[4] This method has been shown to be effective for hindered

cyclohexanones and may be applicable to the synthesis of 3-chloro-2-pentene.[4]

Materials:

3-pentanone

Tungsten hexachloride (WCl₆)

Dichloromethane (CH₂Cl₂)

2N Sodium hydroxide (NaOH) solution

Diethyl ether

Brine

Procedure:

To a solution of 3-pentanone (0.50 mmol) in dichloromethane (5 mL) is added tungsten

hexachloride (1.00 mmol).

The solution is heated to reflux (45°C) for 20 minutes.[4]

The reaction mixture is diluted with diethyl ether (25 mL) and poured into 2N sodium

hydroxide (15 mL).[4]

The organic layer is separated, washed with 2N sodium hydroxide and brine, and then dried.

Removal of the solvent under reduced pressure yields the crude 3-chloro-2-pentene, which

can be further purified by distillation or chromatography.

Spectroscopic Data
Detailed experimental spectra for the individual isomers of 3-chloro-2-pentene are not widely

available in public databases. The following sections provide expected spectroscopic
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characteristics based on the analysis of related vinyl halides and general principles of

spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methyl

and ethyl groups, with the chemical shift and coupling constants of the vinylic proton being

characteristic of the isomer. For the (Z)-isomer, the vinylic proton would likely appear at a

slightly different chemical shift compared to the (E)-isomer due to the different spatial

relationship with the chlorine atom.

¹³C NMR: The carbon NMR spectrum will display five distinct signals. The chemical shifts of the

vinylic carbons (C2 and C3) will be particularly informative. The carbon atom bonded to the

chlorine (C3) is expected to be significantly downfield.

Infrared (IR) Spectroscopy
The IR spectrum of 3-chloro-2-pentene is expected to exhibit characteristic absorption bands

for C-H stretching and bending, as well as a C=C stretching vibration. The C-Cl stretching

frequency for vinyl chlorides typically appears in the region of 850-550 cm⁻¹. The C=C

stretching vibration is expected around 1650 cm⁻¹.

Mass Spectrometry (MS)
The mass spectrum of 3-chloro-2-pentene will show a molecular ion peak (M⁺). Due to the

natural isotopic abundance of chlorine (³⁵Cl:³⁷Cl ≈ 3:1), a characteristic M+2 peak with

approximately one-third the intensity of the molecular ion peak will be observed.[5][6]

Fragmentation patterns are likely to involve the loss of a chlorine radical (Cl•) or an ethyl radical

(CH₃CH₂•) to form stable carbocations.[7][8][9]

Synthetic Pathway Overview
The stereoselective synthesis of (E)- and (Z)-3-chloro-2-pentene from 3-pentanone represents

a key chemical transformation. The choice of reagents and reaction intermediates dictates the

final stereochemistry of the product.
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Caption: Stereoselective synthesis of 3-chloro-2-pentene isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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